4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide

• IUPAC Name: 4-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N6O4S/c1-9-10(2)23-13-14(20(3)17(25)21(4)15(13)24)19-16(23)22(9)11-5-7-12(8-6-11)28(18,26)27/h5-8H,1-4H3,(H2,18,26,27)
• InChI Key: CKCKOUOILCFNHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)S(=O)(=O)N)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C17H18N6O4S
• Molecular Weight: 402.4 g/mol
• CAS No.: 921063-93-6

Description

This compound is a benzenesulfonamide derivative featuring a methyl-substituted imidazo[2,1-f]purine core. The structure combines a sulfonamide group (SO₂NH₂) attached to a benzene ring with a fused bicyclic system (imidazo-purine) bearing four methyl substituents (1,3,6,7-tetramethyl) and two carbonyl groups at positions 2 and 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide typically involves multiple steps, starting from readily available precursors

Formation of the Imidazo[2,1-f]purine Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions, often using catalysts to enhance the reaction rate and yield.

Introduction of the Benzenesulfonamide Group: This step typically involves the reaction of the imidazo[2,1-f]purine intermediate with a sulfonamide reagent under controlled conditions to ensure selective substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and minimize by-products. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of amine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used under mild to moderate conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors, modulating their signaling pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural Comparisons

The following table highlights key structural differences and similarities between the target compound and related benzenesulfonamide derivatives:

Compound Name / ID	Core Structure	Substituents / Modifications	Molecular Weight	Key Features
Target Compound	Imidazo[2,1-f]purine	1,3,6,7-Tetramethyl; 2,4-dioxo; benzenesulfonamide	Not reported	Fused bicyclic system; high methyl substitution; sulfonamide pharmacophore
4-[2-Imino-5-(1-((4-nitrobenzylidene)hydrazineylidene)ethyl)-1,3,4-thiadiazol-3(2H)-yl]benzenesulfonamide (7c)	1,3,4-Thiadiazole	Nitrophenyl hydrazone; imino group; sulfonamide	Not reported	Thiadiazole core; nitro group enhances electrophilicity
N-(4-{[3-Butyl-1-(2-fluorobenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]methyl}phenyl)-1-methyl-1H-imidazole-4-sulfonamide	Purine	Butyl chain; fluorobenzyl; imidazole-sulfonamide	565.619 g/mol	Extended alkyl chain; fluorinated aromatic group; dual sulfonamide-imidazole
4-(4-Oxo-2-phenylquinazolin-3(4H)-yl)benzenesulfonamide (2)	Quinazoline	Phenyl group; 4-oxo; sulfonamide	Not reported	Planar quinazoline core; potential anti-inflammatory activity

Key Observations :

• The target compound’s imidazo-purine core distinguishes it from thiadiazole (7c) or quinazoline (2) derivatives. This fused system may confer rigidity and influence binding to enzymes like kinases or telomerases.
• All compounds share the sulfonamide group , a critical pharmacophore for interactions with catalytic zinc ions in enzymes such as carbonic anhydrases .